Cas no 1852256-08-6 ((2-Bromo-3-fluorophenyl)methanethiol)

• Product Name: (2-Bromo-3-fluorophenyl)methanethiol
• CAS No: 1852256-08-6
• MF: C₇H₆BrFS
• MW: 221.089943408966
• CID: 5699313
• PubChem ID: 130568975
• Update Time: 2025-07-29

(2-Bromo-3-fluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• EN300-1289255
• 1852256-08-6
• (2-Bromo-3-fluorophenyl)methanethiol
• Benzenemethanethiol, 2-bromo-3-fluoro-

• Inchi： 1S/C7H6BrFS/c8-7-5(4-10)2-1-3-6(7)9/h1-3,10H,4H2
• InChI Key： RFIPXUWEYHQNKB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CS)F

Computed Properties

• Exact Mass: 219.93576g/mol
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Boiling Point: 252.8±25.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)